Cas no 957312-77-5 (4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid)

• Product Name: 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid
• CAS No: 957312-77-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD06751860
• CID: 3081424
• PubChem ID: 3159708
• Update Time: 2025-05-20

4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid
• CS-0366373
• 4-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)benzoic acid
• XDA84572
• 957312-77-5
• 4-(4-ethyl-3,5-dimethylpyrazol-1-yl)benzoic acid
• 4-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)benzoicacid
• AKOS000112832

• MDL： MFCD06751860
• Inchi： 1S/C14H16N2O2/c1-4-13-9(2)15-16(10(13)3)12-7-5-11(6-8-12)14(17)18/h5-8H,4H2,1-3H3,(H,17,18)
• InChI Key： GHFKRELXCJQVNP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C(C)=C(CC)C(C)=N1)=O

Computed Properties

• Exact Mass: 244.121177757Da
• Monoisotopic Mass: 244.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid

Introduction to 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid (CAS No. 957312-77-5)

4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 957312-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a benzoic acid moiety linked to a pyrazole ring substituted with ethyl and dimethyl groups at the 3 and 5 positions, respectively. Such structural features contribute to its unique chemical properties and biological interactions.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, often contributing to the solubility, bioavailability, and metabolic stability of drug candidates. Its presence in 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid suggests potential applications in the design of novel therapeutic agents. Additionally, the pyrazole ring is a heterocyclic structure that has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The specific substitution pattern in 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid may further enhance or modify these activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole-based compounds. The substitution of the pyrazole ring with alkyl groups such as ethyl and dimethyl can influence its electronic properties and binding affinity to biological targets. This compound may serve as a valuable scaffold for developing new drugs targeting diseases such as cancer, inflammation-related disorders, and neurodegenerative conditions. The benzoic acid component also suggests potential interactions with enzymes and receptors involved in metabolic pathways, which could be exploited for therapeutic benefits.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug discovery. 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid represents an interesting case study for understanding how structural modifications can impact biological activity. The combination of a benzoic acid group and a substituted pyrazole ring offers multiple sites for chemical modification, allowing chemists to fine-tune the properties of the molecule for specific applications. For instance, further derivatization might enhance its solubility or improve its ability to cross biological membranes.

The synthesis of 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions could be employed to introduce the desired substituents onto the pyrazole ring. The synthesis process must also consider factors such as cost-effectiveness and scalability, particularly if the compound is intended for preclinical or clinical studies.

The pharmacological evaluation of 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid is critical to determine its potential therapeutic applications. In vitro assays can be used to assess its activity against various biological targets, including enzymes and receptors relevant to human health. For example, studies might investigate its effects on inflammatory pathways by measuring changes in cytokine production or its interaction with specific enzymes involved in cancer cell proliferation. Additionally, in vivo models could provide insights into its efficacy and safety profiles in living organisms.

One of the most compelling aspects of 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid is its versatility as a chemical scaffold. By modifying different parts of the molecule, researchers can generate a library of derivatives with tailored properties. This approach allows for systematic exploration of structure-activity relationships and can lead to the identification of lead compounds with enhanced potency and selectivity. The benzoic acid component also offers opportunities for further functionalization, such as esterification or amidation, which could modify its pharmacokinetic properties.

The role of computational methods in drug discovery cannot be overstated. Molecular modeling techniques can be used to predict how 4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid interacts with biological targets at the molecular level. These simulations can help identify key binding residues and optimize the compound's design for better affinity and selectivity. Additionally, virtual screening algorithms can rapidly assess large libraries of compounds for potential activity against specific targets, streamlining the drug discovery process.

In conclusion,4-(4-Ethyl-3,5-dimethyl-pyrazol-1-yl)-benzoic acid (CAS No. 957312-77-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a benzoic acid moiety and a substituted pyrazole ring makes it an attractive candidate for developing new therapeutic agents targeting various diseases. Further research into its synthesis، pharmacology، and computational modeling will be essential to fully realize its therapeutic promise.